Cas no 1187369-37-4 (5-(1H-imidazol-1-ylcarbonyl)-2-Pyridinecarbonitrile)

• Product Name: 5-(1H-imidazol-1-ylcarbonyl)-2-Pyridinecarbonitrile
• CAS No: 1187369-37-4
• MF: C₁₀H₆N₄O
• MW: 198.180840969086
• CID: 1100995
• PubChem ID: 66910917
• Update Time: 2025-04-20

5-(1H-imidazol-1-ylcarbonyl)-2-Pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(1H-imidazol-1-ylcarbonyl)-2-Pyridinecarbonitrile
• 1187369-37-4
• 5-(1H-Imidazole-1-carbonyl)picolinonitrile
• SCHEMBL1117980

• Inchi： 1S/C10H6N4O/c11-5-9-2-1-8(6-13-9)10(15)14-4-3-12-7-14/h1-4,6-7H
• InChI Key： LJLFQEWYGDBLFX-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC(C#N)=CC=1)N1C=NC=C1

Computed Properties

• Exact Mass: 198.05416083g/mol
• Monoisotopic Mass: 198.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 71.6Ų